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For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethyldiglycolamine, systematically known as 2-(2-(dimethylamino)ethoxy)ethanol, is a

tertiary amine with the CAS Number 1704-62-7. While primarily utilized in the polymer industry

as a catalyst for polyurethane foam production, its chemical structure, featuring both a tertiary

amine and a hydroxyl group, presents potential for broader applications in chemical synthesis.

[1][2][3] This guide provides a comprehensive overview of its known physicochemical

properties, synthesis, and potential areas of interest for the scientific and drug development

communities.

Physicochemical Properties
The following table summarizes the key physicochemical properties of N,N-

Dimethyldiglycolamine.
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Property Value Source

Molecular Formula C6H15NO2 [1]

Molecular Weight 133.19 g/mol [1]

Boiling Point 95 °C at 15 mmHg [4][5]

Density 0.954 g/mL at 25 °C [4][5]

Refractive Index n20/D 1.442 [3]

Flash Point 93 °C (closed cup) [3]

Solubility

Miscible with water. Slightly

soluble in chloroform and

methanol.

[2]

Appearance Colorless to pale yellow liquid [2]

Odor Amine-like [2]

Synthesis
N,N-Dimethyldiglycolamine is primarily synthesized through two main routes:

Reaction of Dimethylamine with Ethylene Oxide: This is the most common industrial method

for the production of N,N-Dimethyldiglycolamine.[3]

Eschweiler-Clarke reaction of 2-(2-aminoethoxy)ethanol: This method involves the

methylation of 2-(2-aminoethoxy)ethanol using formic acid and formaldehyde.

A general workflow for the synthesis of N,N-Dimethyldiglycolamine is depicted below.
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Synthesis of N,N-Dimethyldiglycolamine
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A simplified workflow for the synthesis of N,N-Dimethyldiglycolamine.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of N,N-

Dimethyldiglycolamine are not readily available in the public domain. However, standardized

methods from organizations like ASTM and OECD are applicable for these measurements.

Boiling Point Determination
The boiling point can be determined using a distillation method or a Thiele tube apparatus,

following general organic chemistry laboratory procedures.[6][7][8] The Thiele tube method is

suitable for small sample volumes.[7]
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Boiling Point Determination (Thiele Tube)

Start

Place sample in a small tube with an inverted capillary tube

Attach to a thermometer

Heat in a Thiele tube

Observe for a continuous stream of bubbles

Cool the apparatus

Record temperature when liquid enters the capillary tube

Boiling Point
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Workflow for Boiling Point Determination using a Thiele Tube.
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Density Measurement
The density of liquid amines like N,N-Dimethyldiglycolamine can be accurately measured using

a digital density meter according to ASTM D4052 or ASTM D7777.[9][10] This method relies on

measuring the change in the oscillation frequency of a U-tube when filled with the sample.[11]

Density Measurement (ASTM D4052)

Start

Calibrate digital density meter

Inject liquid sample into the oscillating U-tube

Measure the change in oscillation frequency

Calculate density based on calibration data

Density

Click to download full resolution via product page

Workflow for Density Measurement using a Digital Density Meter.

Viscosity Measurement
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The kinematic viscosity of N,N-Dimethyldiglycolamine can be determined using a calibrated

glass capillary viscometer as described in ASTM D445.[12] The dynamic viscosity can then be

calculated by multiplying the kinematic viscosity by the density of the liquid.[12]

Water Solubility
The water solubility can be determined following OECD Guideline 105.[4][13][14][15][16] This

typically involves the flask method for substances with solubilities above 10-2 g/L, where the

substance is dissolved in water at a specific temperature until saturation is reached, followed

by quantification of the dissolved substance.[4][15]

Applications and Relevance to Drug Development
Currently, the primary documented application of N,N-Dimethyldiglycolamine is as a tertiary

amine catalyst in the manufacturing of polyurethane foams.[2][3] Some sources mention its use

in "Synthesis, Pharmaceuticals and API," but specific examples of its role as a key intermediate

or its incorporation into active pharmaceutical ingredients are not readily available in public

literature.[2]

Given its structure, N,N-Dimethyldiglycolamine could potentially serve as a building block in

organic synthesis. The tertiary amine can act as a base or a nucleophile, while the hydroxyl

group can be a site for esterification, etherification, or other functional group transformations.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no significant published research detailing the specific

biological activity of N,N-Dimethyldiglycolamine or its involvement in any signaling pathways.

Its toxicological profile is the primary area of biological assessment due to its industrial use.

The lack of data in this area suggests it is not a current focus of pharmacological research.

Conclusion
N,N-Dimethyldiglycolamine, or 2-(2-(dimethylamino)ethoxy)ethanol, is a well-characterized

industrial chemical with established physicochemical properties. While its primary application

lies outside the pharmaceutical industry, its bifunctional nature presents theoretical possibilities

for its use in organic synthesis. For researchers and drug development professionals, this

compound represents a potential, albeit underexplored, building block. Further investigation
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into its reactivity and potential biological effects would be necessary to ascertain its value in a

pharmaceutical context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155320#physicochemical-properties-of-n-n-
dimethyldiglycolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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